Cas no 98224-28-3 (1-(3,4-dihydro-2H-1,5-benzodioxepin-6-yl)-Piperazine)

• Product Name: 1-(3,4-dihydro-2H-1,5-benzodioxepin-6-yl)-Piperazine
• CAS No: 98224-28-3
• MF: C₁₃H₁₈N₂O₂
• MW: 234.294223308563
• CID: 1123558
• PubChem ID: 10444035
• Update Time: 2025-04-20

1-(3,4-dihydro-2H-1,5-benzodioxepin-6-yl)-Piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-dihydro-2H-1,5-benzodioxepin-6-yl)-Piperazine
• 1-(3,4-dihydro-2H-1,5-benzodioxepin-6-yl)piperazine
• 98224-28-3
• RKUNMQZMSRXTAU-UHFFFAOYSA-N
• Piperazine, 1-(3,4-dihydro-2H-1,5-benzodioxepin-6-yl)-
• SCHEMBL4243350
• DTXSID10440034
• DB-102567

• Inchi： 1S/C13H18N2O2/c1-3-11(15-7-5-14-6-8-15)13-12(4-1)16-9-2-10-17-13/h1,3-4,14H,2,5-10H2
• InChI Key： RKUNMQZMSRXTAU-UHFFFAOYSA-N
• SMILES： O1CCCOC2=CC=CC(=C12)N1CCNCC1

Computed Properties

• Exact Mass: 234.136827821g/mol
• Monoisotopic Mass: 234.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 33.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines